2-Amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One notable route is the reaction of 2-amino-4,5,6,7-tetrahydro-1-benzoselenophene-3-carbonitrile with ethylenediamine, catalyzed by a small amount of carbon disulfide. This reaction yields 2-amino-3-(4,5-dihydro-1H-imidazol-2-yl)-4,5,6,7-tetrahydro-1-benzoselenophene . Further cyclocondensation with triethyl orthoformate, benzaldehyde, and carbon disulfide leads to tetracyclic imidazobenzoselenophenopyrimidine derivatives. Other synthetic pathways involve formamide, carbon disulfide, and phenyl isothiocyanate, resulting in fused benzoselenophenopyrimidine systems .
Scientific Research Applications
Organic Synthesis and Intermediates
- Intermediate in Organic Synthesis : This compound serves as a valuable building block in organic chemistry. Its versatile structure allows it to participate in various reactions, making it useful for creating more complex molecules .
- Starting Material for Thienopyrimidine Derivatives : Researchers can utilize it as a starting material for synthesizing thienopyrimidine derivatives, which find applications in pharmaceuticals and materials science .
Biological and Medicinal Applications
- Antimicrobial and Antifungal Activity : Some newly synthesized compounds derived from this molecule have been tested for their antimicrobial and antifungal properties. These investigations contribute to understanding potential therapeutic applications .
- Antioxidant Activity : While not directly studied for antioxidant properties, related compounds containing benzothiophene moieties have demonstrated antioxidant effects in other contexts .
Chemical Reactions and Transformations
- Cyclocondensation Reactions : By reacting with various reagents (such as triethyl orthoformate, benzaldehyde, and carbon disulfide), this compound can form tetracyclic imidazobenzoselenophenopyrimidine derivatives, expanding its synthetic utility .
- Hydrazine Hydrate Reactions : Treatment with hydrazine hydrate leads to the formation of a 5-hydrazino derivative, which can further react to close 1,2,4-triazole and tetrazole rings .
Other Applications
- Dye Synthesis : Ethyl 2-amino-6-ethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate has been employed in the preparation of tetrahydrobenzo[b]thiophene dyes .
- Exploration of Selenium-Containing Heterocycles : While not directly studied for this compound, related selenium-containing heterocycles have been investigated for biological activity .
properties
IUPAC Name |
2-amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2S/c1-2-7-3-4-8-9(6-12)11(13)14-10(8)5-7/h7H,2-5,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJSSIVVJQQNBCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=C(C1)SC(=C2C#N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30972286 |
Source
|
Record name | 2-Amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30972286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5686-52-2 |
Source
|
Record name | 2-Amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30972286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.